2-Chloro-4-fluorophenyl 4-methylphenylsulfonate

• Molecular Formula: C13H10ClFO3S
• Molecular Weight: 300.73 g/mol
• IUPAC Name: (2-chloro-4-fluorophenyl) 4-methylbenzenesulfonate
• InChI: InChI=1S/C13H10ClFO3S/c1-9-2-5-11(6-3-9)19(16,17)18-13-7-4-10(15)8-12(13)14/h2-8H,1H3
• InChI Key: VHWWHZNMKXYRND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)F)Cl

Description

2-Chloro-4-fluorophenyl 4-methylphenylsulfonate is a useful research compound. Its molecular formula is C13H10ClFO3S and its molecular weight is 300.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 20.0 g (0.137 mole) of 2-chloro-4-fluorophenol in 150 mL of pyridine was cooled in an ice bath. To this solution was added portionwise 31.2 g (0.164 mole) of 4-methylphenylsulfonyl chloride. After complete addition, the mixture was stirred for 2 hours, then allowed to stand in a freezer for approximately 16 hours. The mixture was poured into ice water, filtered, and the filter cake washed with water. The solid was dried in a dessicator to yield 41.0 g of 2-chloro-4-fluorophenyl 4-methylphenylsulfonate, mp 92°-94° C.